Methyl 3-(5-methyl-2-furanyl)propionate

• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: methyl 3-(5-methylfuran-2-yl)propanoate
• InChI: InChI=1S/C9H12O3/c1-7-3-4-8(12-7)5-6-9(10)11-2/h3-4H,5-6H2,1-2H3
• InChI Key: BIBWBGFNNLKVAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CCC(=O)OC

Description

Methyl 3-(5-methyl-2-furanyl)propionate is a useful research compound. Its molecular formula is C9H12O3 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl β-(5-methyl-2-furanyl)acrylate (8 g) in methanol (200 mL) and 1.5 g of 5% palladium on carbon was placed on a Paar hydrogenator and hydrogenated with H2. Palladium on carbon was filtered off by passing the reaction mixture through Super-Cel™ (filter agent) and the residue was washed with ethanol. The filtrate was concentrated in vacuo to yield 8 g of methyl 3-(5-methyl-2-furanyl)propionate.